Cas no 1261436-08-1 (2-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetic acid)

• Product Name: 2-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetic acid
• CAS No: 1261436-08-1
• MF: C₁₄H₉ClF₃NO₂
• MW: 315.674973249435
• CID: 4983665
• Update Time: 2025-05-20

2-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetic acid

• Inchi： 1S/C14H9ClF3NO2/c15-13-11(5-8(7-19-13)6-12(20)21)9-1-3-10(4-2-9)14(16,17)18/h1-5,7H,6H2,(H,20,21)
• InChI Key： DUDVGXAAWKJUPU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)CC(=O)O)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 315.027
• Monoisotopic Mass: 315.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetic acid

Comprehensive Analysis of 2-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetic acid (CAS No. 1261436-08-1)

2-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetic acid (CAS No. 1261436-08-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine-acetic acid backbone and trifluoromethylphenyl moiety, exhibits versatile applications in drug discovery and material science. Its molecular structure combines a chloro-substituted pyridine ring with a phenylacetic acid derivative, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetic acid has surged due to their enhanced metabolic stability and lipophilicity. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents. The trifluoromethyl group (CF₃) is a critical feature, as it often improves binding affinity and pharmacokinetic properties in drug candidates. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of CAS No. 1261436-08-1 typically involves multi-step organic reactions, including Suzuki coupling and nucleophilic substitution. Its purity and yield are crucial for downstream applications, prompting advancements in green chemistry techniques to optimize production. Environmental concerns and regulatory pressures have also driven interest in solvent-free synthesis and catalytic methods for such compounds.

From an industrial perspective, 2-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetic acid is often discussed in the context of patented formulations and intellectual property landscapes. Companies are actively filing patents for derivatives of this compound, particularly in the fields of crop protection and veterinary medicine. Its role in developing next-generation pesticides is a hot topic, given the global push for sustainable agriculture.

Analytical characterization of this compound relies on techniques like NMR spectroscopy, HPLC, and mass spectrometry. Quality control protocols emphasize the detection of regioisomeric impurities, which can impact efficacy in end-use applications. The compound’s stability under various pH and temperature conditions is also a key focus area, especially for formulation scientists.

In the realm of computational chemistry, CAS No. 1261436-08-1 has been modeled for molecular docking studies to predict interactions with biological targets. This approach accelerates the identification of potential therapeutic applications, reducing reliance on high-throughput screening. Such methodologies are increasingly relevant in the era of AI-driven drug discovery.

Market analysts note that the supply chain for 2-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetic acid is influenced by raw material availability, particularly fluoroaromatic precursors. Geopolitical factors and trade policies affecting fluorine chemistry feedstocks are closely monitored by stakeholders. Additionally, the compound’s compatibility with continuous flow chemistry systems is being explored to enhance manufacturing scalability.

Educational institutions and research labs frequently inquire about the safety data sheets (SDS) and handling protocols for this compound. While it is not classified as hazardous under standard regulations, proper personal protective equipment (PPE) is recommended during laboratory use. This underscores the importance of chemical hygiene in modern research environments.

Future prospects for 1261436-08-1 include its integration into bioconjugation strategies and prodrug development. Innovations in click chemistry may further expand its utility as a modular scaffold. As the scientific community prioritizes diverse compound libraries, this molecule is poised to remain a focal point in interdisciplinary research.